3-chloro-N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide

• IUPAC Name: 3-chloro-N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H12ClN3OS/c1-9-4-3-7-16-12(9)17-14(20)18-13(19)10-5-2-6-11(15)8-10/h2-8H,1H3,(H2,16,17,18,19,20)
• InChI Key: OCSXOIBSOAYBRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=S)NC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C14H12ClN3OS
• Molecular Weight: 305.8 g/mol

Description

3-chloro-N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide is a thiourea derivative known for its diverse applications in organic synthesis and biological research.

Preparation Methods

The synthesis of 3-chloro-N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide typically involves the reaction of 3-chlorobenzoyl chloride with potassium thiocyanate in acetone, followed by the addition of 3-methylpyridin-2-amine. The reaction conditions include maintaining the reaction mixture at a specific temperature and pH to ensure optimal yield and purity . Industrial production methods may involve scaling up this synthetic route with appropriate modifications to accommodate larger volumes and ensure consistent quality.

Chemical Reactions Analysis

3-chloro-N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the chlorine atom is replaced by other nucleophiles.

Complexation: It can form complexes with transition metals such as cobalt, nickel, and copper, which are characterized by techniques like FTIR and NMR.

Scientific Research Applications

3-chloro-N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide has several scientific research applications:

Chemistry: It is used as an intermediate in organic synthesis, particularly in the preparation of other thiourea derivatives.

Biology: The compound exhibits potential antibacterial, antioxidant, and anticancer properties, making it a subject of interest in biological research.

Medicine: Due to its biological activities, it is being explored for potential therapeutic applications, including anti-inflammatory and antitubercular effects.

Industry: It is utilized in the development of new materials and as a ligand in coordination chemistry.

Mechanism of Action

The mechanism of action of 3-chloro-N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide involves its interaction with specific molecular targets and pathways. For instance, its antibacterial activity may be attributed to its ability to inhibit bacterial enzymes or disrupt cell membrane integrity. The antioxidant properties are likely due to its capacity to scavenge free radicals and reduce oxidative stress .

Comparison with Similar Compounds

Similar compounds to 3-chloro-N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide include:

2-chloro-N-[(5-chloropyridine-2-yl)carbamothioyl]benzamide: This compound also forms complexes with transition metals and exhibits similar biological activities.

3-chloro-N-methylpyridin-2-amine: Another thiourea derivative with comparable chemical properties and applications.

The uniqueness of 3-chloro-N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide lies in its specific substitution pattern, which influences its reactivity and biological activity.